1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine

• IUPAC Name: 1-[(E)-3-(2-nitrophenyl)prop-2-enyl]-4-phenylpiperazine
• InChI: InChI=1S/C19H21N3O2/c23-22(24)19-11-5-4-7-17(19)8-6-12-20-13-15-21(16-14-20)18-9-2-1-3-10-18/h1-11H,12-16H2/b8-6+
• InChI Key: SOFKVGDWTVWCSW-SOFGYWHQSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine, also known as NPP or Ro 64-6198, is a chemical compound that belongs to the class of piperazine derivatives. NPP has been extensively studied for its potential therapeutic properties, particularly its ability to modulate the activity of serotonin receptors.

Mechanism of Action

1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine acts as a selective serotonin receptor agonist, primarily targeting the 5-HT1B and 5-HT1D receptors. Activation of these receptors leads to a decrease in the release of serotonin from presynaptic neurons, resulting in a decrease in the overall activity of the serotonin system. This mechanism of action is thought to underlie the anxiolytic and antidepressant effects of 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine.
Biochemical and Physiological Effects
1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has been shown to have several biochemical and physiological effects. In animal studies, 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has been found to decrease anxiety-like behavior and increase social interaction. 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in neuroplasticity and has been implicated in several neuropsychiatric disorders. Additionally, 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has been found to have some analgesic properties, although the exact mechanism of action is not yet fully understood.

Advantages and Limitations for Lab Experiments

1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has several advantages for lab experiments. First, it has a well-established synthesis method, making it relatively easy to obtain in pure form. Second, its mechanism of action is well-understood, allowing for more targeted experiments. However, there are also some limitations to using 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine in lab experiments. One of the main limitations is that it has a relatively short half-life, making it challenging to study its long-term effects. Additionally, 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has some potential side effects, such as changes in blood pressure and heart rate, which may complicate experiments.

Future Directions

There are several future directions for research on 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine. One area of interest is its potential as a treatment for neuropsychiatric disorders. Several studies have suggested that 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine may have antidepressant and anxiolytic effects, but more research is needed to confirm these findings. Additionally, more research is needed to understand the long-term effects of 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine and its potential side effects. Finally, there is a need for more studies on the mechanism of action of 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine, particularly its effects on the serotonin system and other neurotransmitter systems.

Synthesis Methods

The synthesis of 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine involves the reaction of 1-(2-nitrophenyl)propan-2-one with phenylpiperazine in the presence of a reducing agent such as sodium borohydride. The resulting compound is then purified using column chromatography to obtain pure 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine. The synthesis of 1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has been well-established, and several modifications have been proposed to improve the yield and purity of the compound.

Scientific Research Applications

1-[3-(2-nitrophenyl)-2-propen-1-yl]-4-phenylpiperazine has been extensively studied for its potential therapeutic properties. One of the main areas of research has been its ability to modulate the activity of serotonin receptors. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. Abnormalities in serotonin signaling have been implicated in several neuropsychiatric disorders, including depression, anxiety, and schizophrenia.